Cas no 22406-36-6 (5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one)

• Product Name: 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one
• CAS No: 22406-36-6
• MF: C₉H₆Cl₂O₂
• MW: 217.0487408638
• CID: 2836556
• PubChem ID: 5159332
• Update Time: 2025-10-14

5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• DTXSID20409016
• 5,8-dichlorochroman-4-one
• 22406-36-6
• EN300-61408
• Z384973084
• 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one
• N12711
• AKOS009327185

• Inchi： 1S/C9H6Cl2O2/c10-5-1-2-6(11)9-8(5)7(12)3-4-13-9/h1-2H,3-4H2
• InChI Key： LYBJCESWEFSPNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=C1C(CCO2)=O)Cl

Computed Properties

• Exact Mass: 215.9744848g/mol
• Monoisotopic Mass: 215.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one

5,8-Dichloro-3,4-Dihydro-2H-1-Benzopyran-4-One (CAS No. 22406-36-6): A Comprehensive Overview

5,8-Dichloro-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 22406-36-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5,8-dichlorochroman-4-one, is characterized by its unique chemical structure and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one consists of a chroman ring with two chlorine atoms substituted at the 5 and 8 positions. The chroman ring is a six-membered benzene ring fused with a five-membered tetrahydrofuran ring. The presence of the chlorine atoms imparts unique electronic and steric properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

In terms of synthesis, 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one can be prepared through several routes. One common method involves the cyclization of an appropriate precursor followed by chlorination. For instance, the reaction of 4-hydroxybenzaldehyde with ethylene glycol in the presence of acid catalysts can yield the corresponding cyclic ether. Subsequent chlorination using reagents such as thionyl chloride or N-chlorosuccinimide (NCS) can introduce the chlorine atoms at the desired positions. This synthetic approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological activities of 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one have been extensively studied in recent years. One of the most notable findings is its potential as an antiproliferative agent against various cancer cell lines. Research has shown that this compound can inhibit cell proliferation by inducing apoptosis and cell cycle arrest. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HT-29). The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its antiproliferative properties, 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its direct biological activities, 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one has been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have synthesized derivatives of this compound by introducing various functional groups at different positions on the chroman ring. These derivatives have been evaluated for their improved potency and selectivity against specific targets. One such derivative was found to exhibit enhanced antitumor activity against melanoma cells compared to the parent compound.

The safety profile of 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one is another important aspect that has been investigated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations. However, further studies are needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 5,8-dichloro-3,4-dihydro-2H-1-benzopyran-4-one (CAS No. 22406-36-6) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug discovery efforts targeting cancer and inflammatory diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.